Cas no 2227716-66-5 (rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine
• CAS No: 2227716-66-5
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5835193
• PubChem ID: 165852103
• Update Time: 2025-06-11

rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine
• EN300-1732090
• rac-(1R,2S)-2-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-amine
• 2227716-66-5

• Inchi： 1S/C9H10N4/c10-8-3-7(8)6-4-11-9-1-2-12-13(9)5-6/h1-2,4-5,7-8H,3,10H2/t7-,8+/m0/s1
• InChI Key： QHWBJOZFQVBIBB-JGVFFNPUSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine

Chemical Profile of rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine (CAS No. 2227716-66-5)

Rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227716-66-5, represents a structurally unique molecule with potential applications in drug discovery and therapeutic development. The presence of a cyclopropane ring fused with a pyrazolo[1,5-a]pyrimidine core makes it an intriguing candidate for further investigation.

The molecular architecture of rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The cyclopropane moiety is particularly noteworthy, as it introduces rigidity to the molecule, which can enhance binding affinity and selectivity. This structural feature is often exploited in the design of small-molecule inhibitors and activators. Additionally, the pyrazolo[1,5-a]pyrimidine scaffold is a well-documented heterocyclic system that exhibits a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the pyrazolo1,5-apyrimidin-6-yl substituent may play a crucial role in modulating the pharmacological activity of the molecule. This region has been shown to engage in hydrogen bonding and hydrophobic interactions with key residues in protein targets, thereby influencing the compound's efficacy and selectivity.

In the context of drug development, the synthesis of enantiomerically pure forms of chiral compounds like rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine is essential for achieving optimal pharmacological outcomes. The (1R,2S) configuration specified in the name indicates the stereochemical arrangement of the amine group and the cyclopropane ring. Achieving this specific stereochemistry requires precise synthetic methodologies, often involving asymmetric catalysis or chiral auxiliaries. The development of efficient synthetic routes has been a focus of research to facilitate access to this compound for further preclinical studies.

Current research in medicinal chemistry highlights the importance of multitarget engagement in drug design. The structural features of rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine make it a promising candidate for developing dual or multi-target inhibitors. For instance, the pyrazolo[1,5-a]pyrimidine core has been reported to interact with enzymes such as kinases and phosphodiesterases, while the cyclopropane ring can modulate receptor binding affinity. Such multifunctional activity could lead to more comprehensive therapeutic effects with potentially reduced side effects.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its potential as a drug candidate. Preliminary studies suggest that modifications to the pyrazolo1,5-apyrimidin-6-yl substituent may enhance water solubility and improve oral bioavailability. Additionally, exploring different functional groups on the cyclopropane ring could influence metabolic pathways and prolong systemic exposure.

Another area of interest is the potential application of this compound in addressing emerging therapeutic challenges. For example, recent studies have shown that pyrazolo[1,5-a]pyrimidine derivatives exhibit antiviral activity against certain RNA viruses by inhibiting viral polymerases or replication processes. Given the structural similarity to known antiviral agents, rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine could serve as a scaffold for developing novel treatments against viral infections.

In conclusion,rac-(1R,2S)-2-{pyrazolo1,5-apyrimidin-6-y}cyclopropan--amine (CAS No. 22277716--66--55) represents a structurally complex and pharmacologically interesting molecule with significant potential in pharmaceutical research. Its unique combination of structural features positions it as a valuable candidate for further exploration in drug discovery programs aimed at developing innovative therapeutics for various diseases.